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Compound of Interest

Compound Name: N-Caffeoylputrescine

Cat. No.: B1232573 Get Quote

Abstract
N-Caffeoylputrescine is a naturally occurring phenolic amide with demonstrated antioxidant

and anti-inflammatory properties, making it a compound of significant interest in pharmacology

and drug development.[1][2][3] Accurate and reproducible experimental results depend critically

on the proper preparation and storage of stock solutions. This document provides a detailed,

field-proven protocol for dissolving and storing N-Caffeoylputrescine, ensuring solution

integrity, stability, and optimal performance in downstream applications. We address key

technical aspects, including solvent selection, dissolution techniques, and long-term storage

conditions, explaining the scientific rationale behind each recommendation.

Introduction to N-Caffeoylputrescine
N-Caffeoylputrescine is a biogenic amine conjugate found in various plants, including those of

the Solanaceae family like Nicotiana tabacum (tobacco).[4][5] Its structure, featuring a caffeic

acid moiety linked to a putrescine backbone, confers potent biological activities. Like many

phenolic compounds, N-Caffeoylputrescine and its derivatives are susceptible to degradation

through oxidation and enzymatic activity, making meticulous handling imperative.[6][7] This

guide establishes a self-validating system for preparing stable, high-concentration stock

solutions suitable for a wide range of research applications.
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A foundational understanding of the compound's properties is essential for accurate

preparation of solutions.

Property Value Source(s)

Molecular Formula C₁₃H₁₈N₂O₃ [2][8][9]

Molecular Weight 250.29 g/mol [2][8][9]

Appearance White to yellow solid/powder [4][5]

Purity
Typically >98% (verify with

supplier CoA)
[1][2]

Synonyms

(E)-N-(4-aminobutyl)-3-(3,4-

dihydroxyphenyl)prop-2-

enamide

[1][8]

Solubility Profile and Solvent Selection
The choice of solvent is the most critical factor in preparing a stable and usable stock solution.

While solubility data for N-Caffeoylputrescine is not extensively documented in primary

literature, supplier data and the chemistry of related phenolic compounds provide a clear

direction.

Expertise & Causality: Phenolic compounds are most effectively dissolved in polar aprotic

solvents.[10][11] Dimethyl sulfoxide (DMSO) is the industry-standard solvent for creating high-

concentration stock solutions of non-polar to moderately polar compounds for biological

assays.
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Solvent Solubility & Rationale

Dimethyl Sulfoxide (DMSO)

Highly Recommended. Solubility is reported to

be as high as 100 mg/mL (399.54 mM).[2][4][5]

DMSO is a powerful polar aprotic solvent that

readily dissolves N-Caffeoylputrescine.

Causality: Its high polarity effectively solvates

the catechol and amide groups. Critical Note:

DMSO is highly hygroscopic (absorbs moisture

from the air). Water contamination can

significantly reduce the solubility of hydrophobic

compounds and promote degradation.[4][5]

Therefore, using a new, unopened bottle or an

anhydrous grade of DMSO is paramount.

Ethanol (EtOH)

Possible, but less effective for high

concentrations. Caffeoylputrescine derivatives

are generally soluble in ethanol.[1] However,

achieving the high concentrations possible with

DMSO is unlikely. Causality: Ethanol is a polar

protic solvent and may not be as efficient at

disrupting the crystal lattice of the solid

compound. It is also volatile, which can lead to

an unintended increase in concentration over

time due to evaporation.[12]

Water

Not Recommended for Primary Stock. The

estimated water solubility is low (approx. 2.3

g/L).[13] N-Caffeoylputrescine is unlikely to

dissolve at concentrations useful for a primary

stock solution. Aqueous buffers are typically

used for preparing final working dilutions from a

DMSO stock.

Conclusion on Solvents:DMSO is the superior choice for preparing high-concentration, stable

primary stock solutions of N-Caffeoylputrescine.
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Protocol: Preparing a 100 mM N-Caffeoylputrescine
Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution, a common starting

concentration for serial dilutions.

Materials and Equipment
N-Caffeoylputrescine powder (purity ≥98%)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Calibrated analytical balance

Sterile, amber or foil-wrapped microcentrifuge tubes or cryovials

Sterile, positive-displacement pipette or glass syringe for handling DMSO

Vortex mixer

Bath sonicator

Step-by-Step Methodology
Pre-Protocol Preparations:

Allow the N-Caffeoylputrescine vial to equilibrate to room temperature for at least 1 hour

before opening.[3] This prevents condensation of atmospheric moisture onto the

hygroscopic powder.

Prepare a clean, dry workspace.

Weighing the Compound:

Tare the analytical balance with a sterile microcentrifuge tube.

Carefully weigh the desired amount of N-Caffeoylputrescine. For 1 mL of a 100 mM

stock:
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Calculation: 0.1 mol/L * 1 L/1000 mL * 250.29 g/mol = 0.02503 g/mL = 25.03 mg/mL

Dissolution Procedure:

Add the appropriate volume of anhydrous DMSO to the tube containing the pre-weighed

compound.

Immediately cap the tube tightly.

Vortex the solution vigorously for 30-60 seconds.

Ultrasonicate in a bath sonicator for 5-10 minutes to facilitate complete dissolution.[4][5]

Causality: The catechol rings in phenolic compounds can cause them to stack and resist

dissolution. Sonication provides the necessary energy to break up aggregates and ensure

a homogenous solution.

Visually Inspect: Hold the tube against a light source to ensure no solid particulates

remain. The solution should be clear. If particulates persist, repeat sonication.

Workflow Diagram
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Preparation

Dissolution

Storage

1. Weigh N-Caffeoylputrescine
(e.g., 25.03 mg)

3. Add DMSO to Compound
(e.g., to 1 mL final volume)

2. Select Solvent
(Anhydrous DMSO)

4. Facilitate Dissolution
(Vortex & Ultrasonic Bath)

5. Visually Confirm
(Clear Solution)

Particulates
Remain

6. Aliquot into Light-Protected Vials

Fully Dissolved

7. Store at Recommended Temp
(-80°C for Long-Term)

Click to download full resolution via product page

Caption: Workflow for N-Caffeoylputrescine stock solution preparation.
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Protocol: Storage and Handling of Stock Solutions
Improper storage is a leading cause of experimental variability. Caffeic acid derivatives are

known to be unstable and can degrade over time, especially when exposed to light, oxygen,

and repeated freeze-thaw cycles.[6][14]

Aliquoting: The Key to Stability
Trustworthiness: The single most effective practice to ensure the long-term integrity of your

stock solution is to aliquot it. This minimizes the number of freeze-thaw cycles the main stock

undergoes, which can cause compound precipitation and degradation.

Immediately after dissolution, divide the stock solution into smaller, single-use volumes (e.g.,

10-50 µL) in sterile, light-protected (amber or foil-wrapped) cryovials.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Recommended Storage Conditions
Storage Duration Temperature Key Considerations

Long-Term (Up to 6 Months) -80°C

Optimal for stability.[4][5]

Minimizes chemical

degradation and solvent

evaporation. Ensure vials are

tightly sealed.

Short-Term (Up to 1 Month) -20°C

Acceptable for frequent use.[4]

[5] Avoid storing for longer

periods at this temperature.

Working Solutions (Daily) 2-8°C

Recommended to prepare

fresh daily from a thawed

aliquot. Do not store diluted

aqueous solutions for

extended periods.
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Crucial Directive:ALWAYS protect from light.[4][5] The phenolic structure of N-
Caffeoylputrescine makes it susceptible to photodegradation.

Safety Precautions
Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and

appropriate chemical-resistant gloves when handling N-Caffeoylputrescine and DMSO.

DMSO Handling: DMSO can facilitate the absorption of chemicals through the skin.[12]

Handle with extreme care.

Ventilation: Work in a well-ventilated area or a chemical fume hood.

Disposal: Dispose of chemical waste according to your institution's guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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